Cas no 918338-14-4 (1-[3,5-Bis(2-phenylethynyl)phenyl]-2,3,4,5,6-pentakis-phenylbenzene)

• Product Name: 1-[3,5-Bis(2-phenylethynyl)phenyl]-2,3,4,5,6-pentakis-phenylbenzene
• CAS No: 918338-14-4
• MF: C₅₈H₃₈
• MW: 734.922335147858
• CID: 777372
• Update Time: 2023-08-03

1-[3,5-Bis(2-phenylethynyl)phenyl]-2,3,4,5,6-pentakis-phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,1':2',1''-Terphenyl, 3',4',5',6'-tetraphenyl-3,5-bis(2-phenylethynyl)-
• 1-[3,5-bis(2-phenylethynyl)phenyl]-2,3,4,5,6-pentakis-phenylbenzene
• PUBCHEM_71427476
• 1-[3,5-Bis(2-phenylethynyl)phenyl]-2,3,4,5,6-pentakis-phenylbenzene

• Inchi： 1S/C58H38/c1-8-22-43(23-9-1)36-38-45-40-46(39-37-44-24-10-2-11-25-44)42-52(41-45)58-56(50-32-18-6-19-33-50)54(48-28-14-4-15-29-48)53(47-26-12-3-13-27-47)55(49-30-16-5-17-31-49)57(58)51-34-20-7-21-35-51/h1-35,40-42H
• InChI Key： UQIVZUSVIAIGNC-UHFFFAOYSA-N
• SMILES： C1(C2C=C(C#CC3C=CC=CC=3)C=C(C#CC3C=CC=CC=3)C=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 58
• Rotatable Bond Count: 10
• Complexity: 1260
• Topological Polar Surface Area: 0